Cas no 2137866-58-9 (tert-butyl 5-(2-methylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylate)

Tert-butyl 5-(2-methylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylate is a heterocyclic compound featuring a triazole-pyrrolidine scaffold with a tert-butyl ester group. This structure offers versatility in medicinal chemistry and drug discovery, particularly as a building block for bioactive molecules. The 1,2,3-triazole moiety provides stability and potential for click chemistry applications, while the 2-methylpyrrolidine group introduces chirality, enabling stereoselective synthesis. The tert-butyl ester enhances solubility and serves as a protective group for further functionalization. Its well-defined reactivity profile makes it suitable for constructing complex pharmacophores, particularly in targeting central nervous system (CNS) disorders or as a precursor for protease inhibitors. The compound's balanced lipophilicity and modularity support its utility in lead optimization.

tert-butyl 5-(2-methylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylate structure

2137866-58-9 structure

Product Name:tert-butyl 5-(2-methylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylate

CAS No:2137866-58-9

MF:C₁₂H₂₀N₄O₂

MW:252.312802314758

CID:5821889

PubChem ID:165951603

Update Time:2025-05-25

tert-butyl 5-(2-methylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- EN300-786737
- 2137866-58-9
- tert-butyl 5-(2-methylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylate
- Inchi： 1S/C12H20N4O2/c1-7-8(5-6-13-7)9-10(15-16-14-9)11(17)18-12(2,3)4/h7-8,13H,5-6H2,1-4H3,(H,14,15,16)
- InChI Key： GXZOCWSYEIEIPZ-UHFFFAOYSA-N
- SMILES： O(C(C1C(C2CCNC2C)=NNN=1)=O)C(C)(C)C

Computed Properties

Exact Mass: 252.15862589g/mol
Monoisotopic Mass: 252.15862589g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 316
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 79.9Å²

tert-butyl 5-(2-methylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-786737-0.05g	tert-butyl 5-(2-methylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylate	2137866-58-9	95.0%	0.05g	$1836.0	2025-02-22
Enamine	EN300-786737-0.1g	tert-butyl 5-(2-methylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylate	2137866-58-9	95.0%	0.1g	$1923.0	2025-02-22
Enamine	EN300-786737-0.25g	tert-butyl 5-(2-methylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylate	2137866-58-9	95.0%	0.25g	$2011.0	2025-02-22
Enamine	EN300-786737-0.5g	tert-butyl 5-(2-methylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylate	2137866-58-9	95.0%	0.5g	$2098.0	2025-02-22
Enamine	EN300-786737-1.0g	tert-butyl 5-(2-methylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylate	2137866-58-9	95.0%	1.0g	$2186.0	2025-02-22
Enamine	EN300-786737-2.5g	tert-butyl 5-(2-methylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylate	2137866-58-9	95.0%	2.5g	$4286.0	2025-02-22
Enamine	EN300-786737-5.0g	tert-butyl 5-(2-methylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylate	2137866-58-9	95.0%	5.0g	$6339.0	2025-02-22
Enamine	EN300-786737-10.0g	tert-butyl 5-(2-methylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylate	2137866-58-9	95.0%	10.0g	$9400.0	2025-02-22

tert-butyl 5-(2-methylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylate Related Literature

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Additional information on tert-butyl 5-(2-methylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylate

tert-butyl 5-(2-methylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylate: A Comprehensive Overview

The compound tert-butyl 5-(2-methylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 2137866-58-9) is a highly specialized organic molecule with significant applications in the field of medicinal chemistry and drug design. This compound belongs to the class of triazole derivatives, which have gained considerable attention due to their versatile reactivity and potential as bioisosteres in pharmaceutical development. The molecule's structure incorporates a tert-butyl group, a pyrrolidine ring, and a triazole moiety, each contributing uniquely to its chemical properties and biological activity.

Recent studies have highlighted the importance of triazole-containing compounds in modulating various biological pathways. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that the presence of a triazole ring can enhance the binding affinity of molecules to specific protein targets, making them promising candidates for drug development. The tert-butyl group in this compound serves as a bulky substituent, which can influence the molecule's stereochemistry and improve its pharmacokinetic profile by reducing metabolic susceptibility.

The pyrrolidine ring, a five-membered saturated heterocycle, adds flexibility and hydrophobicity to the molecule. This feature is particularly advantageous in designing drugs that require membrane permeability or interaction with hydrophobic pockets in target enzymes. Moreover, the methyl substitution on the pyrrolidine ring introduces additional electronic effects, which can fine-tune the molecule's reactivity and stability.

One of the most exciting developments involving this compound is its application in the synthesis of bioactive molecules. Researchers have utilized it as a key intermediate in constructing complex heterocyclic frameworks. For example, a study in *Organic Letters* reported its use in forming novel triazole-based macrocycles, which exhibit potential as inhibitors of protein-protein interactions—a critical area in cancer therapy.

In terms of synthesis, this compound is typically prepared via a multi-step process involving click chemistry reactions. The use of copper-catalyzed azide–alkyne cycloaddition (CuAAC) has been particularly effective in constructing the triazole core. This method not only ensures high yields but also allows for precise control over the stereochemistry of the product.

From an environmental standpoint, studies have shown that this compound exhibits low toxicity and biodegradability under controlled conditions. This makes it suitable for use in pharmaceutical formulations where eco-friendly profiles are increasingly demanded by regulatory agencies.

Looking ahead, ongoing research is exploring the potential of this compound as a precursor for developing anti-inflammatory agents and antimicrobial drugs. Its unique combination of structural features positions it as a valuable tool in addressing unmet medical needs across various therapeutic areas.